Cas no 62291-13-8 (2-Propanone, 1-(4-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propanone, 1-(4-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-
• CAS No: 62291-13-8
• MF: C₁₆H₁₂F₄O
• MW: 296.259498596191
• CID: 450575
• PubChem ID: 20316999
• Update Time: 2025-04-19

2-Propanone, 1-(4-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(4-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]-
• 1-(4-fluorophenyl)-3-[3-(trifluoromethyl)phenyl]propan-2-one
• AKOS011914087
• SCHEMBL11625821
• DTXSID60605090
• QGWDTWSVEFKPHY-UHFFFAOYSA-N
• 62291-13-8

• Inchi： 1S/C16H12F4O/c17-14-6-4-11(5-7-14)9-15(21)10-12-2-1-3-13(8-12)16(18,19)20/h1-8H,9-10H2
• InChI Key： QGWDTWSVEFKPHY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(CC1C=CC(=CC=1)F)=O)(F)F

Computed Properties

• Exact Mass: 296.08246
• Monoisotopic Mass: 296.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07